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Compound Name: 2-Anilinobenzoic acid methyl ester

Cat. No.: B2951894 Get Quote

Abstract
Methyl 2-aminobenzoate, also widely known as methyl anthranilate, is a pivotal organic ester

with significant applications across the pharmaceutical, fragrance, and chemical industries.

This technical guide provides a comprehensive literature review of its synthesis, chemical and

physical properties, spectroscopic characterization, and diverse applications. We delve into the

mechanistic underpinnings of its synthesis and its role as a precursor to bioactive molecules,

particularly the fenamate class of nonsteroidal anti-inflammatory drugs (NSAIDs). This

document is intended for researchers, scientists, and professionals in drug development,

offering both foundational knowledge and practical insights into the utility of this versatile

compound.

Introduction and Chemical Identity
Methyl 2-aminobenzoate (CAS No. 134-20-3) is an ester of anthranilic acid and methanol.[1] Its

chemical formula is C₈H₉NO₂, and it possesses a molecular weight of 151.16 g/mol .[2] The

molecule features a benzene ring substituted with both an amino group (-NH₂) and a methyl

ester group (-COOCH₃) in an ortho arrangement. This unique structure imparts a characteristic

grape-like aroma and makes it a valuable intermediate in organic synthesis.[1][3]
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IUPAC Name: methyl 2-aminobenzoate[2]

Synonyms: Methyl anthranilate, 2-Aminobenzoic acid methyl ester, o-Aminobenzoic acid

methyl ester[1][4]

InChI: 1S/C8H9NO2/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5H,9H2,1H3[2]

SMILES: COC(=O)C1=CC=CC=C1N[2]

Physicochemical Properties
Methyl 2-aminobenzoate is a colorless to light yellow liquid or crystalline solid with a melting

point of 24 °C and a boiling point of 256 °C.[1] It exhibits a density of approximately 1.168 g/mL

at 25 °C.[5] The compound is slightly soluble in water but freely soluble in organic solvents like

ethanol and diethyl ether.[6] A notable characteristic is its blue fluorescence under ultraviolet

light.[1]

Property Value Reference(s)

Molecular Formula C₈H₉NO₂ [2]

Molecular Weight 151.16 g/mol [2]

Melting Point 24 °C [1][5]

Boiling Point 256 °C [1][5]

Density 1.168 g/mL at 25 °C [5]

Refractive Index 1.5825 [5]

Flash Point 104.4 °C [1]

Solubility
Slightly soluble in water;

soluble in ethanol, diethyl ether
[6]

Synthesis of Methyl 2-Aminobenzoate
The most common and industrially viable method for the synthesis of methyl 2-aminobenzoate

is the Fischer-Speier esterification of anthranilic acid with methanol, using a strong acid
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catalyst.

Fischer-Speier Esterification: Mechanism and Rationale
The Fischer esterification is a classic acid-catalyzed condensation reaction. The mechanism

involves the protonation of the carbonyl oxygen of the carboxylic acid, which enhances its

electrophilicity. The alcohol then acts as a nucleophile, attacking the carbonyl carbon.

Subsequent proton transfers and the elimination of a water molecule yield the ester. The

reaction is reversible, and to drive the equilibrium towards the product, an excess of the alcohol

(methanol) is typically used, or the water formed is removed.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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